N-(4-acetylphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H16FN3O3/c1-13(25)15-5-7-17(8-6-15)22-20(27)18-9-10-19(26)24(23-18)12-14-3-2-4-16(21)11-14/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: CRQKGPCIPOLSJU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C20H16FN3O3
• Molecular Weight: 365.4 g/mol

Description

N-(4-acetylphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, also known as Compound A, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound has been found to possess a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Scientific Research Applications

Antimicrobial Activity

Compounds with similar structural features have been synthesized and evaluated for their antimicrobial activities. For instance, semicarbazone derivatives containing chloro-fluorophenyl motifs have shown promising antibacterial and antifungal activities, indicating that molecules with halogenated aromatic systems and heterocyclic cores could be potential candidates for developing new antimicrobial agents (Ahsan et al., 2016).

Electrochromic Materials

The synthesis of aromatic polyamides containing specific functional groups, such as triphenylamine moieties, has been explored for their electrochromic properties. These materials demonstrate significant potential for applications in smart windows, displays, and energy storage devices due to their excellent thermal stability, solubility, and electrochromic efficiency (Liou & Chang, 2008).

Enzyme Inhibition for Disease Treatment

Compounds incorporating fluorophenyl and methoxybenzyl groups have been investigated for their potential as enzyme inhibitors, with applications in treating diseases such as Alzheimer's and diabetes. The design and synthesis of these molecules aim to explore their biological profiles and efficacy in modulating enzyme activity, providing a foundation for the development of novel therapeutic agents (Saleem et al., 2018).

Cytotoxicity for Cancer Research

The evaluation of new chemical entities for their cytotoxic properties against cancer cell lines is a critical aspect of anticancer drug development. Synthesized compounds, such as aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, have been assessed for their ability to inhibit the proliferation of cancer cells, contributing to the ongoing search for more effective cancer therapies (Hassan et al., 2014).